Cas no 111041-94-2 (5H-1,3,4-Thiadiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-imino-3-phenyl-)

5H-1,3,4-Thiadiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-imino-3-phenyl- structure
111041-94-2 structure
Product Name:5H-1,3,4-Thiadiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-imino-3-phenyl-
CAS No:111041-94-2
MF:C15H10N4OS
MW:294.331100940704
CID:184225
PubChem ID:3066724
Update Time:2025-04-19

5H-1,3,4-Thiadiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-imino-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5H-1,3,4-Thiadiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-imino-3-phenyl-
    • 2-imino-3-phenyl-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
    • 2-Imino-3-phenyl-2,3-dihydro-5H-1,3,4-thiadiazolo(2,3-b)quinazolin-5-one
    • 2-Imino-3-phenyl-2,3-dihydro-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
    • DTXSID80911963
    • 5H-1,3,4-Thiadiazolo(2,3-b)quinazolin-5-one, 2,3-dihydro-2-imino-3-phenyl-
    • 111041-94-2
    • 2,3-Dihydro-2-imino-3-phenyl-5H-1,3,4-thiadiazolo(2,3-b)quinazolin-5-one
    • Inchi: 1S/C15H10N4OS/c16-14-18(10-6-2-1-3-7-10)19-13(20)11-8-4-5-9-12(11)17-15(19)21-14/h1-9,16H
    • InChI Key: YZICCQWXPWTJGG-UHFFFAOYSA-N
    • SMILES: S1C(=N)N(C2C=CC=CC=2)N2C(C3C=CC=CC=3N=C12)=O

Computed Properties

  • Exact Mass: 294.0577
  • Monoisotopic Mass: 294.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 85.1Ų

Experimental Properties

  • Density: 1.51
  • Boiling Point: 446.7°Cat760mmHg
  • Flash Point: 224°C
  • Refractive Index: 1.796
  • PSA: 59.76
  • LogP: 2.27910

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